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Compound of Interest

Compound Name: 2-Ethylhexanenitrile

Cat. No.: B1616730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexanenitrile is a branched-chain aliphatic nitrile that serves as a versatile

intermediate in various chemical syntheses. Its unique chemical properties make it a valuable

component in the production of a range of compounds. However, understanding its safety

profile and potential hazards is paramount for ensuring the well-being of laboratory and

manufacturing personnel. This technical guide provides a comprehensive overview of the

safety and hazards associated with 2-ethylhexanenitrile, including its toxicological properties,

handling and storage procedures, and emergency response protocols.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-ethylhexanenitrile is

the foundation of a robust safety assessment. These properties influence its behavior in various

environments and are critical for developing appropriate handling and emergency procedures.
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Property Value

Molecular Formula C8H15N[1]

Molecular Weight 125.21 g/mol [1]

CAS Number 4528-39-6[1]

Appearance Colorless liquid

Odor Faint odor

Boiling Point 193 °C at 760 mmHg

Density 0.811 g/cm³

Solubility
Poorly soluble in water; soluble in many organic

solvents.

Hazard Identification and Classification
2-Ethylhexanenitrile is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized below.

GHS Hazard Pictograms:

alt text

alt text

Signal Word: Warning

GHS Hazard Statements:[1]

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Data
While specific quantitative toxicity data for 2-ethylhexanenitrile is not readily available in the

public domain, its GHS classification as "Acute Toxicity 4" for oral, dermal, and inhalation

routes indicates a moderate level of acute toxicity. The following table provides a summary of

the hazard classifications.

Exposure Route GHS Hazard Classification

Oral Acute Toxicity 4 (Harmful if swallowed)[1]

Dermal Acute Toxicity 4 (Harmful in contact with skin)[1]

Inhalation Acute Toxicity 4 (Harmful if inhaled)[1]

Skin Irritation Category 2 (Causes skin irritation)[1]

Eye Irritation Category 2A (Causes serious eye irritation)[1]

Experimental Protocols for Hazard Assessment
The determination of the toxicological hazards of chemical substances like 2-
ethylhexanenitrile follows standardized experimental protocols, primarily those established by

the Organisation for Economic Co-operation and Development (OECD). These guidelines

ensure the reproducibility and reliability of the data.

Acute Toxicity Studies
Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in

a single dose or multiple doses over 24 hours to a group of rodents, typically rats. The

animals are observed for a period of 14 days for signs of toxicity and mortality. The LD50

(Lethal Dose 50), the dose that is lethal to 50% of the test population, is then calculated.
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Acute Dermal Toxicity (OECD 402): In this test, the substance is applied to a shaved area of

the skin of an animal, usually a rabbit or rat, for 24 hours.[2] The animals are observed for 14

days for signs of toxicity and skin reactions.[2] The dermal LD50 is determined.[2][3][4][5]

Acute Inhalation Toxicity (OECD 403): This protocol involves exposing animals, typically rats,

to the substance in the form of a vapor, dust, or aerosol in an inhalation chamber for a

defined period, usually 4 hours.[6][7][8][9][10] The animals are then observed for 14 days for

toxic effects and mortality to determine the LC50 (Lethal Concentration 50).[6][7][8][9][10]

Irritation and Corrosivity Studies
Acute Dermal Irritation/Corrosion (OECD 404): This test assesses the potential of a

substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[11][12][13]

[14][15] The substance is applied to the shaved skin of a rabbit for up to 4 hours, and the

skin is evaluated for erythema (redness) and edema (swelling) at specific intervals.[11][12]

[13][14][15]

Acute Eye Irritation/Corrosion (OECD 405): This guideline is used to determine the potential

of a substance to cause eye irritation or corrosion.[16][17][18][19][20] A single dose of the

substance is applied to the conjunctival sac of one eye of an albino rabbit, with the other eye

serving as a control.[16][17][18][19][20] The eyes are examined for corneal opacity, iris

lesions, and conjunctival redness and swelling.[16][17][18][19][20]
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Initial Assessment

In Vitro / In Chemico Testing

In Vivo Testing (if necessary)

Physicochemical Properties

Skin Corrosion/Irritation
(e.g., OECD 431, 439)

Serious Eye Damage/Irritation
(e.g., OECD 437, 438, 492)

Existing Data Review
(e.g., QSAR, analogues)

Acute Oral Toxicity
(OECD 423)

Acute Dermal Toxicity
(OECD 402)

Acute Inhalation Toxicity
(OECD 403)

Dermal Irritation/Corrosion
(OECD 404)

If in vitro inconclusive

Eye Irritation/Corrosion
(OECD 405)

If in vitro inconclusive

Hazard Classification
& Labeling (GHS)

Click to download full resolution via product page

Figure 1: Tiered approach to hazard assessment.

Safe Handling and Storage
Given the identified hazards, strict adherence to safe handling and storage practices is

essential to minimize the risk of exposure and accidents.

Personal Protective Equipment (PPE)
A comprehensive PPE program is the first line of defense for personnel handling 2-
ethylhexanenitrile.
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Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect against splashes.

Skin Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a good initial

choice for incidental contact, but for prolonged or immersive work, it is crucial to consult the

glove manufacturer's chemical resistance data.[21] A lab coat or chemical-resistant apron

should also be worn.

Respiratory Protection: Work with 2-ethylhexanenitrile should be conducted in a well-

ventilated area, preferably within a chemical fume hood. If there is a potential for inhalation

exposure above the occupational exposure limit (if established), a NIOSH-approved

respirator with an organic vapor cartridge is required.

Engineering Controls
Ventilation: All work with 2-ethylhexanenitrile should be performed in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Eyewash Stations and Safety Showers: Easily accessible and regularly tested eyewash

stations and safety showers are critical in case of accidental exposure.

Storage
Containers: Store in tightly closed, properly labeled containers.

Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.

Hierarchy of Controls for Safe Handling

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page
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Figure 2: Hierarchy of controls for chemical safety.

Emergency Procedures
In the event of an emergency involving 2-ethylhexanenitrile, a swift and appropriate response

is crucial.

First Aid Measures
Inhalation: Move the affected person to fresh air.[22] If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[22]

Skin Contact: Immediately remove contaminated clothing and shoes.[23][24] Flush the skin

with copious amounts of water for at least 15 minutes.[23][24][25] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[24][25] Remove contact lenses if present

and easy to do.[24] Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[26] If the person is conscious, rinse their mouth with

water and give them one or two glasses of water to drink. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Spill Response
Small Spills: Evacuate the immediate area. Wear appropriate PPE, including respiratory

protection. Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[27] Collect the absorbed material into a suitable container for disposal.

Large Spills: Evacuate the area and call for emergency response.[28][29][30][31] Prevent the

spill from entering drains or waterways.[29][30][31] Approach the spill from upwind.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or

water spray.
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The vapor is heavier than air and may travel a considerable distance to a

source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Disposal Considerations
Dispose of 2-ethylhexanenitrile and any contaminated materials in accordance with all

applicable federal, state, and local regulations. It should be treated as a hazardous waste.

Conclusion
2-Ethylhexanenitrile is a valuable chemical intermediate, but it presents several significant

hazards that require careful management. A thorough understanding of its toxicity, flammability,

and irritant properties, coupled with strict adherence to safe handling, storage, and emergency

procedures, is essential for the protection of all personnel. By implementing the guidelines

outlined in this document, researchers, scientists, and drug development professionals can

work with 2-ethylhexanenitrile safely and responsibly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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